Cas no 910391-56-9 (4-(2-aminoethyl)-3-hydroxybenzoic acid)

• Product Name: 4-(2-aminoethyl)-3-hydroxybenzoic acid
• CAS No: 910391-56-9
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD08449616
• CID: 5226653
• PubChem ID: 55254018
• Update Time: 2025-05-21

4-(2-aminoethyl)-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2-aminoethyl)-3-hydroxy-
• 4-(2-aminoethyl)-3-hydroxybenzoic acid

• MDL： MFCD08449616
• Inchi： 1S/C9H11NO3/c10-4-3-6-1-2-7(9(12)13)5-8(6)11/h1-2,5,11H,3-4,10H2,(H,12,13)
• InChI Key： SQZBCZMDQMJAAN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CCN)C(O)=C1

Additional information on 4-(2-aminoethyl)-3-hydroxybenzoic acid

4-(2-Aminoethyl)-3-Hydroxybenzoic Acid: A Comprehensive Overview

4-(2-Aminoethyl)-3-Hydroxybenzoic Acid, identified by the CAS number 910391-56-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. Recent studies have shed light on its versatile properties, making it a subject of extensive research.

The chemical structure of 4-(2-Aminoethyl)-3-Hydroxybenzoic Acid comprises a benzoic acid moiety with hydroxyl and aminoethyl substituents. The hydroxyl group at the 3-position and the aminoethyl group at the 4-position contribute to its functional diversity. This arrangement allows for various chemical reactions, including nucleophilic substitutions and condensations, which are pivotal in synthesizing complex molecules.

Recent advancements in synthetic methodologies have enabled the efficient production of CAS No. 910391-56-9. Researchers have explored green chemistry approaches to minimize environmental impact while ensuring high yields. These methods include catalytic hydrogenation and microwave-assisted synthesis, which have proven to be both time-efficient and cost-effective.

In terms of applications, 4-(2-Aminoethyl)-3-Hydroxybenzoic Acid has shown promise in the development of bioactive compounds. Its ability to form hydrogen bonds makes it an ideal candidate for designing drugs targeting specific biological pathways. For instance, studies have demonstrated its potential as a lead compound in anti-inflammatory and anticancer drug discovery.

The pharmacokinetic properties of this compound have been thoroughly investigated, revealing favorable absorption and bioavailability profiles. These attributes are crucial for its consideration as a therapeutic agent. Furthermore, its biodegradability has been assessed, highlighting its environmental compatibility.

In conclusion, 4-(2-Aminoethyl)-3-Hydroxybenzoic Acid, with its CAS number 910391-56-9, stands as a testament to the innovative advancements in chemical synthesis and drug development. Its unique structure and versatile properties continue to inspire researchers across diverse disciplines, underscoring its importance in contemporary scientific exploration.